Cas no 1551666-29-5 (2-ethyl-7-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-ethyl-7-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 1551666-29-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5740946
• PubChem ID: 115405081
• Update Time: 2025-10-28

2-ethyl-7-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1551666-29-5
• 2-ETHYL-7-METHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
• EN300-1197284
• Imidazo[1,2-a]pyridine-3-carboxaldehyde, 2-ethyl-7-methyl-
• 2-ethyl-7-methylimidazo1,2-apyridine-3-carbaldehyde

• Inchi： 1S/C11H12N2O/c1-3-9-10(7-14)13-5-4-8(2)6-11(13)12-9/h4-7H,3H2,1-2H3
• InChI Key： WBZALYVROWQLLH-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)N=C2C=C(C)C=CN21

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• pka: 6.61±0.50(Predicted)

Additional information on 2-ethyl-7-methylimidazo1,2-apyridine-3-carbaldehyde

Exploring 2-Ethyl-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1551666-29-5): Properties, Applications, and Innovations

In the realm of heterocyclic chemistry, 2-Ethyl-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1551666-29-5) stands out as a versatile intermediate with significant potential in pharmaceutical and material science research. This compound, characterized by its imidazopyridine core and aldehyde functional group, has garnered attention for its unique structural features and reactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.

The imidazo[1,2-a]pyridine scaffold, a key component of this compound, is renowned for its bioisosteric properties, often serving as a surrogate for purine bases in medicinal chemistry. The presence of the 3-carbaldehyde moiety further enhances its utility as a building block for condensation reactions, enabling the synthesis of Schiff bases or heterocyclic derivatives. Recent studies highlight its role in designing fluorescent probes, addressing the surge in interest for bioimaging tools in diagnostics and cellular biology. Such applications resonate with trending searches like "small-molecule fluorescent tags" and "drug discovery intermediates 2024."

From a synthetic perspective, CAS No. 1551666-29-5 offers advantages in modular chemistry due to its balanced lipophilicity and electron-rich aromatic system. Its 2-ethyl and 7-methyl substituents contribute to steric tuning, a feature frequently searched in QSAR (Quantitative Structure-Activity Relationship) discussions. Innovations in green chemistry have also explored solvent-free derivatization of this aldehyde, catering to the industry's shift toward sustainable practices—a topic dominating forums like "green synthesis of heterocycles."

Analytical profiles of 2-Ethyl-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde reveal stability under ambient conditions, making it suitable for long-term storage—a practical consideration often queried in laboratory FAQs. Spectroscopic data (NMR, HRMS) and computational modeling studies further support its adoption in high-throughput screening workflows. As AI-driven molecular design gains traction, this compound's structural fingerprints are increasingly referenced in machine learning datasets for "fragment-based drug design," a hot keyword in computational chemistry circles.

Beyond pharmaceuticals, the compound's π-conjugated system sparks interest in materials science, particularly in organic electronics. Its potential as a precursor for optoelectronic materials aligns with searches like "imidazopyridine-based semiconductors" and "OLED intermediates." With the global push for renewable energy technologies, such applications position CAS No. 1551666-29-5 as a candidate for next-generation light-emitting materials.

In conclusion, 2-Ethyl-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its relevance to trending topics—from targeted therapy to sustainable materials—ensures its continued prominence in scientific literature and patent filings. Researchers and manufacturers seeking "high-purity imidazopyridine derivatives" or "custom heterocyclic building blocks" will find this compound a compelling subject for innovation.